Cas no 332152-65-5 (N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-bromobenzamide)

• Product Name: N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-bromobenzamide
• CAS No: 332152-65-5
• MF: C₂₀H₁₃BrN₂O₂S
• MW: 425.298422574997
• CID: 6310791
• PubChem ID: 3117247
• Update Time: 2025-08-05

N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-bromobenzamide Chemical and Physical Properties

Names and Identifiers

• N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-bromobenzamide
• N-[3-(1,3-BENZOTHIAZOL-2-YL)-4-HYDROXYPHENYL]-4-BROMOBENZAMIDE
• N-(3-Benzothiazol-2-yl-4-hydroxy-phenyl)-4-b romo-benzamide
• BB 0244462
• N-(3-(benzo[d]thiazol-2-yl)-4-hydroxyphenyl)-4-bromobenzamide
• AKOS000298843
• Oprea1_036597
• F0789-0098
• Oprea1_282891
• 332152-65-5

• Inchi： 1S/C20H13BrN2O2S/c21-13-7-5-12(6-8-13)19(25)22-14-9-10-17(24)15(11-14)20-23-16-3-1-2-4-18(16)26-20/h1-11,24H,(H,22,25)
• InChI Key： ZMCDCBHZASMZBG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(NC1=CC=C(C(=C1)C1=NC2C=CC=CC=2S1)O)=O

Computed Properties

• Exact Mass: 423.98811g/mol
• Monoisotopic Mass: 423.98811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 90.5Ų

Additional information on N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-bromobenzamide

Recent Advances in the Study of N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-bromobenzamide (CAS: 332152-65-5)

In recent years, the compound N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-bromobenzamide (CAS: 332152-65-5) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies focusing on this compound, including its synthesis, mechanism of action, and biological activities.

The compound, characterized by its benzothiazole and bromobenzamide moieties, has been investigated for its role as a modulator of various biological pathways. Recent studies have highlighted its potential as an inhibitor of specific protein-protein interactions, which are critical in diseases such as cancer and neurodegenerative disorders. The unique structural features of this molecule contribute to its high binding affinity and selectivity, making it a promising candidate for further drug development.

One of the key findings from recent research is the compound's ability to selectively target and inhibit the activity of certain kinases involved in cell proliferation and survival. In vitro and in vivo studies have demonstrated its efficacy in reducing tumor growth in various cancer models, with minimal off-target effects. These results suggest that N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-bromobenzamide could serve as a lead compound for the development of novel anticancer therapies.

Additionally, advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have optimized reaction conditions to minimize by-products and improve scalability, which is crucial for future preclinical and clinical studies. The development of robust synthetic routes has also facilitated the exploration of structural analogs, allowing for the fine-tuning of pharmacological properties.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacokinetic and pharmacodynamic profiles. Ongoing studies are focused on addressing these gaps, particularly in understanding its bioavailability, metabolism, and potential toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into therapeutic applications.

In conclusion, N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-bromobenzamide represents a compelling area of research in chemical biology and drug discovery. Its unique structural and functional properties, combined with recent scientific advancements, position it as a valuable candidate for further investigation. Future research should prioritize comprehensive preclinical evaluations and the exploration of its therapeutic potential in diverse disease contexts.